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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for

dosimetry calculations related to Fibroblast Activation Protein (FAP)-targeted

radiopharmaceuticals. This document is intended to guide researchers, scientists, and drug

development professionals in understanding, planning, and executing dosimetry studies for this

promising class of therapeutic and diagnostic agents.

Introduction
Fibroblast Activation Protein (FAP) has emerged as a compelling target in oncology.[1][2][3]

Expressed on cancer-associated fibroblasts (CAFs) in the tumor microenvironment of a

majority of solid tumors, FAP has low expression in healthy adult tissues, making it an attractive

target for delivering cytotoxic radiation with high tumor specificity.[1][3][4] A variety of FAP-

inhibitor (FAPI) based radiopharmaceuticals are in development, necessitating standardized

and accurate dosimetry to ensure their safe and effective clinical translation.[5][6][7] This

document outlines the key considerations, experimental protocols, and data interpretation for

the dosimetry of FAP-targeted radiopharmaceuticals.
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The following tables summarize the quantitative dosimetry data from clinical studies of various

FAP-targeted radiopharmaceuticals. These tables are designed for easy comparison of

absorbed doses in critical organs and tumors, as well as the total-body effective dose.

Table 1: Dosimetry of ⁶⁸Ga-Labeled FAP Inhibitors

Radiopharmac
eutical

Organ

Mean
Absorbed
Dose
(mGy/MBq)

Effective Dose
(mSv/MBq)

Reference

⁶⁸Ga-FAPI-02 - - 1.80E-02 [3][8]

⁶⁸Ga-FAPI-04 - - 1.64E-02 [3][8]

⁶⁸Ga-FAPI-46 Bladder Wall 4.83E-02 2.41E-03 [2][4][9][10][11]

Kidneys 1.60E-02 - [4]

Heart Wall 1.11E-02 - [4]

Liver 1.01E-02 - [4]

Uterus 9.54E-03 - [4]

Ovaries - 1.15E-03 [2][4][9][10][11]

Red Marrow - 8.49E-04 [2][4][9][10][11]

Total Body 5.82E-03 7.80E-03 [4][9]

⁶⁸Ga-FAP-2286 Bladder Wall 9.98E-02 - [12][13]

Kidneys 4.31E-02 - [12]

Liver 2.23E-02 - [12]

Spleen 7.90E-03 - [12]

Total Body - 1.16E-02 [12][13]
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Radiopharmaceutic
al

Organ/Tumor
Mean Absorbed
Dose (Gy/GBq)

Reference

¹⁷⁷Lu-FAP-2286 Kidneys 1.0 ± 0.6 [14][15][16]

Red Marrow 0.05 ± 0.02 [14][15][16]

Bone Metastases 3.0 ± 2.7 [14][15][16]

Whole Body Effective

Dose
0.07 ± 0.02 [14][15][16]

⁹⁰Y-FAPI-46 Kidney 0.53 [17]

Bone Marrow 0.04 [17]

Liver <0.14 [17]

Lung <0.14 [17]

Experimental Protocols
This section details the methodologies for key experiments in the dosimetry of FAP-targeted

radiopharmaceuticals, based on published clinical studies.

Protocol 1: Clinical Dosimetry of ⁶⁸Ga-FAPI-46 PET/CT
Objective: To determine the biodistribution and estimate the radiation dosimetry of ⁶⁸Ga-FAPI-

46 in cancer patients.[4]

Methodology:

Patient Population: Recruit patients with various types of cancer.[4]

Radiopharmaceutical Administration: Administer an intravenous injection of 214 to 246 MBq

of ⁶⁸Ga-FAPI-46.[4]

Imaging Schedule: Perform serial PET/CT scans at three time points post-injection: 10

minutes, 1 hour, and 3 hours.[2][4][10][11]

Image Acquisition:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 10 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC8978187/
https://pubmed.ncbi.nlm.nih.gov/34168013/
https://www.researchgate.net/publication/345365984_571P_Preclinical_evaluation_of_FAP-2286_a_peptide-targeted_radionuclide_therapy_PTRT_to_fibroblast_activation_protein_alpha_FAP
https://pmc.ncbi.nlm.nih.gov/articles/PMC8978187/
https://pubmed.ncbi.nlm.nih.gov/34168013/
https://www.researchgate.net/publication/345365984_571P_Preclinical_evaluation_of_FAP-2286_a_peptide-targeted_radionuclide_therapy_PTRT_to_fibroblast_activation_protein_alpha_FAP
https://pmc.ncbi.nlm.nih.gov/articles/PMC8978187/
https://pubmed.ncbi.nlm.nih.gov/34168013/
https://www.researchgate.net/publication/345365984_571P_Preclinical_evaluation_of_FAP-2286_a_peptide-targeted_radionuclide_therapy_PTRT_to_fibroblast_activation_protein_alpha_FAP
https://pmc.ncbi.nlm.nih.gov/articles/PMC8978187/
https://pubmed.ncbi.nlm.nih.gov/34168013/
https://www.researchgate.net/publication/345365984_571P_Preclinical_evaluation_of_FAP-2286_a_peptide-targeted_radionuclide_therapy_PTRT_to_fibroblast_activation_protein_alpha_FAP
https://aacrjournals.org/clincancerres/article/28/19/4346/709301/Safety-and-Efficacy-of-90Y-FAPI-46-Radioligand
https://aacrjournals.org/clincancerres/article/28/19/4346/709301/Safety-and-Efficacy-of-90Y-FAPI-46-Radioligand
https://aacrjournals.org/clincancerres/article/28/19/4346/709301/Safety-and-Efficacy-of-90Y-FAPI-46-Radioligand
https://aacrjournals.org/clincancerres/article/28/19/4346/709301/Safety-and-Efficacy-of-90Y-FAPI-46-Radioligand
https://www.dosisoft.com/wp-content/uploads/2021/04/Article_J-Nucl-Med_2020_Meyer_Radiation-dosimetry-and-biodistribution-of-68Ga-FAPI-46-PET-imaging-in-cancer-patients.pdf
https://www.dosisoft.com/wp-content/uploads/2021/04/Article_J-Nucl-Med_2020_Meyer_Radiation-dosimetry-and-biodistribution-of-68Ga-FAPI-46-PET-imaging-in-cancer-patients.pdf
https://www.dosisoft.com/wp-content/uploads/2021/04/Article_J-Nucl-Med_2020_Meyer_Radiation-dosimetry-and-biodistribution-of-68Ga-FAPI-46-PET-imaging-in-cancer-patients.pdf
https://jnm.snmjournals.org/content/early/2019/12/12/jnumed.119.236786
https://www.dosisoft.com/wp-content/uploads/2021/04/Article_J-Nucl-Med_2020_Meyer_Radiation-dosimetry-and-biodistribution-of-68Ga-FAPI-46-PET-imaging-in-cancer-patients.pdf
https://www.researchgate.net/publication/337941401_Radiation_Dosimetry_and_Biodistribution_of_68Ga-FAPI-46_PET_Imaging_in_Cancer_Patients
https://pubmed.ncbi.nlm.nih.gov/31836685/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15606664?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Use a PET/CT scanner (e.g., Biograph mCT Flow).[4]

Acquire whole-body scans from the vertex to the mid-thigh.

Perform a low-dose CT scan for attenuation correction.

Image Analysis and Dosimetry Calculation:

Delineate source organs (kidneys, bladder, liver, heart, spleen, bone marrow, and others)

on the CT images.[2][4][10]

Quantify the activity in each source organ at each time point to generate time-activity

curves.

Use software such as OLINDA/EXM to fit the kinetic organ activity data and calculate time-

integrated activity coefficients and residence times.[2][4][10][11]

Calculate organ-absorbed doses and the total-body effective dose using the MIRD

formalism.[4]

Protocol 2: Clinical Dosimetry of ¹⁷⁷Lu-FAP-2286
Therapy
Objective: To evaluate the feasibility, biodistribution, and preliminary dosimetry of ¹⁷⁷Lu-FAP-

2286 in patients with advanced adenocarcinomas.[14][15]

Methodology:

Patient Selection: Patients with advanced adenocarcinomas with confirmed uptake on a prior

⁶⁸Ga-FAP-2286 or ⁶⁸Ga-FAPI-04 PET/CT.[15]

Radiopharmaceutical Administration: Administer a therapeutic activity of ¹⁷⁷Lu-FAP-2286

(ranging from 2.4 to 9.9 GBq).[14][15]

Imaging Schedule:

Acquire whole-body scans and SPECT/CT at multiple time points post-injection (e.g., 72

hours to 10 days).[14]
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Dosimetry Calculation:

Determine the effective half-lives in the whole body, kidneys, and tumor lesions.[14]

Calculate the mean absorbed doses for critical organs like the kidneys and red marrow, as

well as for tumor lesions.[14][15][16]

The whole-body effective dose is also determined.[14][15]

Protocol 3: Dosimetry of ⁹⁰Y-FAPI-46 Radioligand
Therapy
Objective: To assess the safety and dosimetry of ⁹⁰Y-FAPI-46 radioligand therapy in patients

with advanced cancers.[17]

Methodology:

Patient Eligibility: Patients with progressive metastatic malignancy, exhaustion of standard

therapies, and high FAP expression (SUVmax ≥ 10 in >50% of tumors).[17]

Imaging and Dosimetry:

Perform Bremsstrahlung scintigraphy within 24 hours after therapy administration to

visualize systemic distribution and tumor uptake.[17]

Bone Marrow Dosimetry: Use the blood-based method by drawing blood samples at fixed

intervals (0.5, 1, 2, 4, 24, 36, and 48 hours post-injection).[17]

Tumor and Kidney Dosimetry: Acquire PET images at multiple time points (0.5, 3, and 18–

24 hours post-injection).[17]

Calculate absorbed doses by integrating a mono-exponential fit function over time.[17]
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Fibroblast Activation Protein influences several signaling pathways that promote tumor growth,

invasion, and immunosuppression.[18][19] Key affected pathways include PI3K/AKT,

RAS/ERK, and STAT3 signaling.[18][19][20]
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Caption: FAP signaling pathways in the tumor microenvironment.
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Experimental Workflow for Clinical Dosimetry
The general workflow for patient-specific dosimetry in radiopharmaceutical therapy involves

several key steps, from radiopharmaceutical administration to dose calculation and treatment

planning.
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Caption: General experimental workflow for clinical dosimetry.

Logical Relationships in Dosimetry Calculations
The calculation of absorbed dose is dependent on several interconnected factors, including the

administered activity, the physical decay of the radionuclide, and the biological clearance of the

radiopharmaceutical.
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Caption: Logical relationships in dosimetry calculation variables.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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